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D-(+)-Melezitose is a non-reducing trisaccharide naturally occurring in the honeydew of sap-
eating insects, as well as in certain plant exudates and types of honey.[1][2][3] Structurally
composed of two a-D-glucose units and one B-D-fructose unit, its distinct glycosidic linkages
give rise to a unique set of physicochemical properties.[2] While less common than sucrose or
lactose, these properties—including its stability, specific optical rotation, and role as a selective
carbon source—make it a valuable molecule in diverse research and development fields.

This guide provides an in-depth analysis of the core physicochemical characteristics of D-
Melezitose. Moving beyond a simple data sheet, we explore the causality behind its properties,
offer validated experimental protocols for its characterization and purification, and connect its
molecular attributes to its practical applications in microbiology, cryopreservation, and
pharmaceutical formulation.

Section 1: Chemical Identity and Molecular
Structure

A precise understanding of a molecule's identity is the foundation of all subsequent
experimental work. D-Melezitose is systematically known as O-a-D-Glucopyranosyl-(1 - 3)-3-D-
fructofuranosyl-a-D-glucopyranoside.[4][5] Its non-reducing nature, a consequence of its
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glycosidic linkages involving the anomeric carbons of all three monosaccharide units,
contributes significantly to its chemical stability compared to reducing sugars.

Identifier Value Source(s)
CAS Number 597-12-6 (Anhydrous) [61[7]
10030-67-8 (Monohydrate) [41[8]

Molecular Formula C1sH32016 [61[719]
Molecular Weight 504.44 g/mol (Anhydrous) [61[719]

522.45 g/mol (Monohydrate) [4]18]

Synonyms D-(+)-Melezitose, Melicitose [71[10]

The structural arrangement of D-Melezitose is key to its function. The trisaccharide consists of
a sucrose core with an additional glucose molecule attached to the fructose unit. This is distinct
from other trisaccharides and is responsible for its specific interactions with enzymes and its
physical properties.
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Purification by Recrystallization

Dissolve crude D-Melezitose
in @ minimum volume of hot H20 (e.g., 60°C)

Precipitant addition

Add 4 volumes of 95% Ethanol
to the warm aqueous solution

Induces supersaturation

Allow solution to cool slowly
to room temperature to induce crystallization

Collect crystals by vacuum filtration

Wash crystals with cold aqueous ethanol

Dry crystals in air overnight

Result: D-(+)-Melezitose Monohydrate

J

Click to download full resolution via product page

Caption: Workflow for D-Melezitose purification.
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Section 5: Applications in Research and Drug
Development

The physicochemical properties of D-Melezitose directly inform its applications.

e Microbiological Differentiation: Certain microorganisms possess the specific enzymes (a-
glucosidases) required to metabolize D-Melezitose. This property is exploited in microbiology
as a metabolic marker to differentiate between closely related bacterial species, most notably
in identifying clinical isolates of Klebsiella spp. [11][12][13]* Cryoprotectant and
Lyoprotectant: The stable, highly hydroxylated structure of D-Melezitose allows it to form a
glassy matrix upon freezing or dehydration. This vitrification protects biological structures like
proteins and cells from damage. This makes it a valuable lyoprotectant or cryoprotectant in
the preservation of biological samples and in stabilizing pharmaceutical formulations. [8][14]*
Pharmaceutical Excipient: Its chemical stability, low hygroscopicity relative to other sugars,
and ability to stabilize biomolecules make D-Melezitose an effective excipient in drug
formulations. [8][14][15]It can improve the shelf-life and solubility of active pharmaceutical
ingredients (APIs). [15]* Prebiotic Potential: As a complex carbohydrate, D-Melezitose can
serve as a selective food source for beneficial gut bacteria, giving it potential as a prebiotic
agent to enhance gut health. [1][8]

Section 6: Key Experimental Protocols

The following protocols are foundational for the quality control and characterization of D-
Melezitose in a research setting.

Protocol 1: Determination of Specific Optical Rotation

This protocol outlines the standardized method for verifying the identity and chiral purity of a D-
Melezitose sample using polarimetry.

Rationale: Specific optical rotation is an intrinsic property of a chiral molecule. The measured
value is highly sensitive to purity, concentration, and temperature, making it a robust QC
parameter. The dextrorotatory value of D-Melezitose is a key identifier. [16] Methodology:

o Sample Preparation: Accurately weigh approximately 400 mg of D-Melezitose (anhydrous
basis) and dissolve it in deionized water in a 10 mL volumetric flask. Ensure the sample is
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fully dissolved and the solution is brought to volume at 20°C. This creates a solution with a
concentration (c) of 4 g/100 mL.

Instrument Calibration: Calibrate the polarimeter at the sodium D-line (589 nm) using a blank
(deionized water) at 20°C.

Measurement: Rinse and fill a 1-decimeter (1 dm) polarimeter tube with the prepared D-
Melezitose solution, ensuring no air bubbles are present.

Data Acquisition: Place the tube in the polarimeter and record the observed angular rotation

().

Calculation: Calculate the specific optical rotation using the formula: [a]2°/D = a / (I x ¢)
Where:

o o = observed rotation in degrees
o | = path length in decimeters (dm)

o € = concentration in g/mL
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Prepare 4% (w/v) solution
of D-Melezitose in H20

Fill 1 dm sample cell
with prepared solution

Workflow: Specific Optical Rotation

Calibrate polarimeter
with H20 blank at 20°C

~

Measure observed rotation (o)
at 589 nm (D-line)

Calculate [a] = a / (I x ¢)

Compare with reference value
(+87° to +90°)

Click to download full resolution via product page

Caption: Protocol for optical rotation measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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